Cas no 2228802-59-1 (1-(dimethyl-1,3-oxazol-2-yl)ethane-1,2-diol)

• Product Name: 1-(dimethyl-1,3-oxazol-2-yl)ethane-1,2-diol
• CAS No: 2228802-59-1
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 5965754
• PubChem ID: 165846451
• Update Time: 2025-07-10

1-(dimethyl-1,3-oxazol-2-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(dimethyl-1,3-oxazol-2-yl)ethane-1,2-diol
• EN300-1753840
• 2228802-59-1

• Inchi： 1S/C7H11NO3/c1-4-5(2)11-7(8-4)6(10)3-9/h6,9-10H,3H2,1-2H3
• InChI Key： TULXYEXSCITONG-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C)N=C1C(CO)O

Computed Properties

• Exact Mass: 157.07389321g/mol
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 66.5Ų

Additional information on 1-(dimethyl-1,3-oxazol-2-yl)ethane-1,2-diol

Research Brief on 1-(dimethyl-1,3-oxazol-2-yl)ethane-1,2-diol (CAS: 2228802-59-1): Recent Advances and Applications

1-(dimethyl-1,3-oxazol-2-yl)ethane-1,2-diol (CAS: 2228802-59-1) is a novel chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique oxazole and diol functional groups, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biomedical applications.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers investigated the compound's ability to modulate key signaling pathways involved in inflammation. The study demonstrated that 1-(dimethyl-1,3-oxazol-2-yl)ethane-1,2-diol effectively inhibits the NF-κB pathway, leading to reduced production of pro-inflammatory cytokines. This finding suggests its potential as a therapeutic agent for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another recent study, featured in Bioorganic & Medicinal Chemistry Letters, explored the antimicrobial properties of this compound. The research team synthesized several derivatives of 1-(dimethyl-1,3-oxazol-2-yl)ethane-1,2-diol and evaluated their efficacy against a panel of multidrug-resistant bacterial strains. The results indicated that certain derivatives exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli, highlighting its potential as a lead compound for developing new antibiotics.

The synthetic accessibility of 1-(dimethyl-1,3-oxazol-2-yl)ethane-1,2-diol has also been a focus of recent research. A study in Organic Process Research & Development reported an optimized, scalable synthesis route that improves yield and reduces production costs. This advancement is critical for facilitating further preclinical and clinical studies, as well as potential commercialization.

In the realm of cancer research, preliminary in vitro studies have shown that 1-(dimethyl-1,3-oxazol-2-yl)ethane-1,2-diol induces apoptosis in several cancer cell lines, including breast and lung cancer. The compound appears to target the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. These findings, though still in the early stages, provide a strong rationale for further investigation into its anticancer properties.

Despite these promising developments, challenges remain. The pharmacokinetic properties of 1-(dimethyl-1,3-oxazol-2-yl)ethane-1,2-diol, such as its bioavailability and metabolic stability, require further optimization. Additionally, comprehensive toxicology studies are needed to ensure its safety profile before advancing to clinical trials. Nevertheless, the compound's multifaceted biological activities and synthetic tractability make it a compelling candidate for future drug development efforts.

In conclusion, 1-(dimethyl-1,3-oxazol-2-yl)ethane-1,2-diol (CAS: 2228802-59-1) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse therapeutic potential, coupled with recent advancements in synthesis and mechanistic understanding, positions it as a valuable compound for addressing unmet medical needs. Continued research and development efforts will be essential to fully realize its clinical potential.